VC-Pab-mmae
Catalog No.
S16183409
CAS No.
644981-35-1
M.F
C58H94N10O12
M. Wt
1123.4 g/mol
Availability
In Stock
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CAS Number
644981-35-1
Product Name
VC-Pab-mmae
IUPAC Name
[4-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-(carbamoylamino)pentanoyl]amino]phenyl]methyl N-[(2S)-1-[[(2S)-1-[[(3R,4S,5S)-1-[(2S)-2-[(1R,2R)-3-[[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]amino]-1-methoxy-2-methyl-3-oxopropyl]pyrrolidin-1-yl]-3-methoxy-5-methyl-1-oxoheptan-4-yl]-methylamino]-3-methyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]-N-methylcarbamate
Molecular Formula
C58H94N10O12
Molecular Weight
1123.4 g/mol
InChI
InChI=1S/C58H94N10O12/c1-15-36(8)49(44(78-13)31-45(69)68-30-20-24-43(68)51(79-14)37(9)52(71)62-38(10)50(70)40-21-17-16-18-22-40)66(11)56(75)47(34(4)5)65-55(74)48(35(6)7)67(12)58(77)80-32-39-25-27-41(28-26-39)63-53(72)42(23-19-29-61-57(60)76)64-54(73)46(59)33(2)3/h16-18,21-22,25-28,33-38,42-44,46-51,70H,15,19-20,23-24,29-32,59H2,1-14H3,(H,62,71)(H,63,72)(H,64,73)(H,65,74)(H3,60,61,76)/t36-,37+,38+,42-,43-,44+,46-,47-,48-,49-,50+,51+/m0/s1
InChI Key
WZEAGSMYTVSXQA-XZZQEHRXSA-N
SMILES
Array
XLogP3
4.4
Hydrogen Bond Acceptor Count
13
Hydrogen Bond Donor Count
8
Exact Mass
1122.70526847 Da
Monoisotopic Mass
1122.70526847 Da
Heavy Atom Count
80
UNII
LZF6UU93KP
Dates
Last modified: 10-13-2025
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